Cas no 122307-38-4 (3-Bromo-2-chloromethyl-4-methoxypyridine)

• Product Name: 3-Bromo-2-chloromethyl-4-methoxypyridine
• CAS No: 122307-38-4
• MF: C₇H₇BrClNO
• MW: 236.493580102921
• CID: 4900287
• Update Time: 2025-06-09

3-Bromo-2-chloromethyl-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloromethyl-4-methoxypyridine

• Inchi： 1S/C7H7BrClNO/c1-11-6-2-3-10-5(4-9)7(6)8/h2-3H,4H2,1H3
• InChI Key： REYCJGUDDLWITB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CN=C1CCl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-2-chloromethyl-4-methoxypyridine

Comprehensive Overview of 3-Bromo-2-chloromethyl-4-methoxypyridine (CAS No. 122307-38-4)

3-Bromo-2-chloromethyl-4-methoxypyridine (CAS No. 122307-38-4) is a versatile heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring substituted with bromo, chloromethyl, and methoxy groups, makes it a valuable intermediate in organic synthesis. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The demand for high-purity 3-Bromo-2-chloromethyl-4-methoxypyridine has surged, driven by advancements in medicinal chemistry and crop protection technologies.

One of the most common queries related to CAS No. 122307-38-4 revolves around its synthesis and purification methods. Recent studies highlight optimized protocols for its preparation, ensuring high yield and minimal byproducts. The compound’s reactivity, especially the chloromethyl group, allows for further functionalization, making it a cornerstone in constructing complex molecules. Discussions in online forums often focus on its stability under various conditions, with experts recommending storage in anhydrous environments to prevent degradation. These insights align with the growing interest in sustainable chemistry and green synthesis practices.

In the context of drug development, 3-Bromo-2-chloromethyl-4-methoxypyridine has gained attention for its role in designing targeted therapies. Its structural motifs are found in compounds investigated for anti-inflammatory and anticancer properties. Searches for "pyridine derivatives in medicine" often lead to this compound, reflecting its relevance in cutting-edge research. Additionally, its use in agrochemical formulations has been explored, particularly in enhancing the efficacy of pesticides and herbicides. This dual applicability underscores its importance in both human health and agricultural productivity.

The analytical characterization of 3-Bromo-2-chloromethyl-4-methoxypyridine is another hot topic, with techniques like NMR spectroscopy and HPLC being frequently mentioned. Laboratories prioritize quality control measures to ensure batch-to-batch consistency, addressing concerns raised in pharmaceutical compliance discussions. Furthermore, the compound’s safety data and handling guidelines are often sought after, emphasizing the need for clear documentation in industrial settings. These aspects resonate with the broader trend of transparency in chemical sourcing and responsible usage.

Emerging trends in AI-driven drug discovery have also spotlighted CAS No. 122307-38-4, as machine learning models increasingly predict its derivatives for novel applications. Searches for "computational chemistry and pyridine scaffolds" frequently intersect with this compound, highlighting its computational and experimental synergy. As the scientific community leans toward data-driven research, the integration of such compounds into digital libraries ensures their continued relevance in innovation pipelines.

In summary, 3-Bromo-2-chloromethyl-4-methoxypyridine (CAS No. 122307-38-4) remains a critical building block in modern chemistry. Its multifaceted applications, coupled with evolving research methodologies, position it at the forefront of scientific inquiry. Whether in pharmaceuticals, agrochemicals, or computational studies, this compound exemplifies the intersection of tradition and innovation in chemical sciences.